molecular formula C11H20O B8641984 2-(3,3-Dimethylbutyl)cyclopentanone

2-(3,3-Dimethylbutyl)cyclopentanone

Cat. No.: B8641984
M. Wt: 168.28 g/mol
InChI Key: UJCNRJBGXOEFQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,3-Dimethylbutyl)cyclopentanone is a useful research compound. Its molecular formula is C11H20O and its molecular weight is 168.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H20O

Molecular Weight

168.28 g/mol

IUPAC Name

2-(3,3-dimethylbutyl)cyclopentan-1-one

InChI

InChI=1S/C11H20O/c1-11(2,3)8-7-9-5-4-6-10(9)12/h9H,4-8H2,1-3H3

InChI Key

UJCNRJBGXOEFQS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CCC1CCCC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution consisting of 23.0 g (101.7 mmol) of methyl 1-(3,3-dimethylbutyl)-2-oxocyclopentanecarboxylate in 80 ml of acetic acid and 80 ml of conc. hydrochloric acid is stirred at 90° C. for 14 hours. After the reaction has ended, the mixture is cooled to room temperature and ice-water is added. The product is extracted with diethyl ether. The org. phase is washed with water, dried with sodium sulphate and concentrated under reduced pressure. The crude product is purified by column chromatography (silica gel 60-120, mobile phase: ethyl acetate 3%/petroleum ether). This gives 10 g (59% of theory) of 2-(3,3-dimethylbutyl)cyclopentanone.
Name
methyl 1-(3,3-dimethylbutyl)-2-oxocyclopentanecarboxylate
Quantity
23 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Three
Quantity
80 mL
Type
solvent
Reaction Step Four

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